Cas no 33530-05-1 (1,5-Methano-8H-pyrido(1,2-a)(1,5)diazocin-8-one, 1,2,3,4,5,6-hexahydro-3-methyl-4-(2-propenyl)-)

• Product Name: 1,5-Methano-8H-pyrido(1,2-a)(1,5)diazocin-8-one, 1,2,3,4,5,6-hexahydro-3-methyl-4-(2-propenyl)-
• CAS No: 33530-05-1
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 320954
• PubChem ID: 157031
• Update Time: 2024-02-29

1,5-Methano-8H-pyrido(1,2-a)(1,5)diazocin-8-one, 1,2,3,4,5,6-hexahydro-3-methyl-4-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,1,2,3,4,5,6-hexahydro-3-methyl-4-(2-propenyl)- (9CI)
• (-)-Alteramine
• 11-Allyl-12-methylcytisine
• Alteramine(8CI)
• Alteramine
• 1,5-Methano-8H-pyrido(1,2-a)(1,5)diazocin-8-one, 1,2,3,4,5,6-hexahydro-3-methyl-4-(2-propenyl)-
• DTXSID501117653
• 77254-90-1
• 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one, 1,2,3,4,5,6-hexahydro-3-methyl-4-(2-propenyl)-
• 33530-05-1

• Inchi： 1S/C15H20N2O/c1-3-5-13-12-8-11(9-16(13)2)14-6-4-7-15(18)17(14)10-12/h3-4,6-7,11-13H,1,5,8-10H2,2H3
• InChI Key： VUJISNFQYSHCGH-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C2C3CN(C)C(CC=C)C(CN21)C3

Computed Properties

• Exact Mass: 244.158
• Monoisotopic Mass: 244.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6
• XLogP3: 1.8

Experimental Properties

• Density: 1.14
• Boiling Point: 421°C at 760 mmHg
• Flash Point: 190.1°C
• Refractive Index: 1.595

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives